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Compound of Interest

6-Methoxypyrazine-2-carboxylic
Compound Name: d
aci

Cat. No.: B183360

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential physicochemical data for 6-Methoxypyrazine-2-
carboxylic acid, a heterocyclic compound of interest in various research and development
applications. The following sections detail its core molecular properties and illustrate the
fundamental relationship between its nomenclature and chemical characteristics.

Core Molecular Data

The fundamental molecular attributes of 6-Methoxypyrazine-2-carboxylic acid are
summarized below. This data is critical for stoichiometric calculations, analytical method
development, and chemical synthesis.

Parameter Value

Molecular Formula C6H6N203[1][2][3]14]
Molecular Weight 154.12 g/mol [2][3]

Alternate Molecular Weight 154.125 g/mol [1], 154.13 g/mol

Logical Relationship of Chemical Properties
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The chemical identity of a compound is established through its name, which corresponds to a
unique molecular formula and a calculated molecular weight. The diagram below illustrates this
direct, hierarchical relationship for 6-Methoxypyrazine-2-carboxylic acid.

6-Methoxypyrazine-2-carboxylic acid

Molecular Formula:
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Molecular Weight:
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Click to download full resolution via product page

Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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